Cas no 861249-77-6 (PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-)

• Product Name: PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-
• CAS No: 861249-77-6
• MF: C₁₇H₁₃N₅O
• MW: 303.318022489548
• CID: 3484163
• PubChem ID: 11638044
• Update Time: 2025-07-21

PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-
• 3-(7-amino-3-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidin-6-yl)phenol
• Ehp-inhibitor-2
• Eph inhibitor 1
• 3-[7-Amino-3-(3-pyridinyl)pyrazolo[1,5-a]pyrimidin-6-yl]phenol (ACI)
• AKOS040758753
• 3-[7-amino-3-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidin-6-yl]phenol
• TS-09139
• 861249-77-6
• N16825
• HY-114199
• CS-0079329
• BCP32630
• Ehp-inhibitor
• DA-73048
• 3-(7-amino-3-pyridin-3-ylpyrazolo[1,5-a]pyrimidin-6-yl)phenol
• SCHEMBL4168271
• Ehp-inhibitor-2?

• Inchi： 1S/C17H13N5O/c18-16-14(11-3-1-5-13(23)7-11)9-20-17-15(10-21-22(16)17)12-4-2-6-19-8-12/h1-10,23H,18H2
• InChI Key： RDCISORSAAOABP-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=C(N)N3C(=C(C4C=CC=NC=4)C=N3)N=C2)C=CC=1

Computed Properties

• Exact Mass: 303.11201006g/mol
• Monoisotopic Mass: 303.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.3Ų

Additional information on PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-

PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Compounds with the CAS number 861249-77-6 and the product name PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- represent a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate heterocyclic structure, has garnered significant attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound encompasses several key functional groups, including a phenolic moiety, an amino group, and a pyridinyl substituent, which contribute to its unique chemical properties and biological activities.

The< strong>pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. This scaffold has been extensively studied for its potential as an antiviral, anticancer, and anti-inflammatory agent. The presence of the< strong>3-pyridinyl group further enhances the compound's pharmacological profile by introducing additional binding interactions with biological targets. Recent studies have highlighted the< strong>7-amino group as a critical moiety for modulating the compound's bioactivity, suggesting its importance in drug-receptor interactions.

In the realm of drug development, the< strong>phenol moiety plays a crucial role in determining the compound's solubility, stability, and metabolic fate. The hydroxyl group in phenol can engage in hydrogen bonding with biological targets, thereby influencing the compound's binding affinity and selectivity. Moreover, the< strong>3-[7-amino-3-(3-pyridinyl)pyrazolo[1,5-a]pyrimidin-6-yl] substituent adds complexity to the molecular structure, potentially enhancing the compound's interaction with specific enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The use of< strong>3-pyridinyl derivatives as intermediates has been particularly advantageous in achieving regioselectivity and minimizing side reactions.

The pharmacological evaluation of< strong>PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- has revealed promising results in preclinical studies. The compound has demonstrated inhibitory activity against various kinases and enzymes implicated in cancer progression. Notably, its ability to selectively target overexpressed kinases in tumor cells makes it a compelling candidate for further development into an anticancer therapeutic agent. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The< strong>7-amino group within the pyrazolo[1,5-a]pyrimidine core has been identified as a key pharmacophore responsible for many of these observed biological activities. Structural modifications around this moiety have led to significant improvements in potency and selectivity. For instance, replacing the amino group with other nitrogen-containing heterocycles has resulted in compounds with enhanced binding affinity to target proteins. These findings underscore the importance of rational drug design in optimizing lead compounds for therapeutic use.

In recent years, computational methods have been increasingly utilized to predict the pharmacokinetic properties of novel compounds like< strong>PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]-. Molecular docking simulations have helped researchers understand how this compound interacts with biological targets at an atomic level. These simulations have also provided insights into potential metabolic pathways and drug-drug interactions that could influence its clinical efficacy and safety profile.

The development of new synthetic methodologies has further advanced the field of heterocyclic chemistry. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of complex molecules like this one. These innovations not only improve laboratory efficiency but also open up new possibilities for large-scale production and industrial applications.

The potential applications of< strong>PHENOL, 3-[7-AMINO-3-(3-PYRIDINYL)PYRAZOLO[1,5-A]PYRIMIDIN-6-YL]- extend beyond oncology into other therapeutic areas such as infectious diseases and neurodegenerative disorders. Its unique structural features make it well-suited for targeting various disease-related pathways through multiple mechanisms of action. Continued research is needed to fully elucidate its therapeutic potential and to identify optimal formulations for clinical translation.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of complex molecules like this one. Chemists working alongside biologists and pharmacologists are able to leverage their respective expertise to develop more effective drugs faster than ever before. This collaborative approach is essential for translating laboratory discoveries into tangible medical benefits for patients worldwide.